Cas no 82237-69-2 (5H-Cyclooct[b]indole,5a,6,7,8,9,10,11,11a-octahydro-)

5H-Cyclooct[b]indole,5a,6,7,8,9,10,11,11a-octahydro- structure
82237-69-2 structure
Product Name:5H-Cyclooct[b]indole,5a,6,7,8,9,10,11,11a-octahydro-
CAS No:82237-69-2
MF:C14H19N
MW:201.30736374855
CID:706723
PubChem ID:12424667
Update Time:2025-04-19

5H-Cyclooct[b]indole,5a,6,7,8,9,10,11,11a-octahydro- Chemical and Physical Properties

Names and Identifiers

    • 5H-Cyclooct[b]indole,5a,6,7,8,9,10,11,11a-octahydro-
    • 5A,6,7,8,9,10,11,11A-OCTAHYDRO-5H-CYCLOOCT[B]INDOLE
    • 5a.6.7.8.9.10.11.11a-Octahydro-5H-cyclooct[b]indol
    • 5H-Cyclooct[b]indole, 5a,6,7,8,9,10,11,11a-octahydro-
    • 82237-69-2
    • A19208
    • 5a,6,7,8,9,10,11,11a-octahydro-5H-cycloocta[b]indole
    • Inchi: 1S/C14H19N/c1-2-4-9-13-11(7-3-1)12-8-5-6-10-14(12)15-13/h5-6,8,10-11,13,15H,1-4,7,9H2
    • InChI Key: SXFDNTFNFPKCDK-UHFFFAOYSA-N
    • SMILES: N1C2C=CC=CC=2C2CCCCCCC12

Computed Properties

  • Exact Mass: 201.151749610g/mol
  • Monoisotopic Mass: 201.151749610g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • PSA: 12.03000
  • LogP: 4.05650
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